Cas no 2229462-98-8 (2-(2-Methylquinolin-4-yl)acetaldehyde)

• Product Name: 2-(2-Methylquinolin-4-yl)acetaldehyde
• CAS No: 2229462-98-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 5767020
• PubChem ID: 165618038
• Update Time: 2025-05-23

2-(2-Methylquinolin-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2229462-98-8
• EN300-1800127
• 2-(2-methylquinolin-4-yl)acetaldehyde
• 2-Methyl-4-quinolineacetaldehyde
• 2-(2-Methylquinolin-4-yl)acetaldehyde

• Inchi： 1S/C12H11NO/c1-9-8-10(6-7-14)11-4-2-3-5-12(11)13-9/h2-5,7-8H,6H2,1H3
• InChI Key： YDYNYPXXJAVZGM-UHFFFAOYSA-N
• SMILES： O=CCC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 336.5±27.0 °C(Predicted)
• pka: 5.97±0.50(Predicted)

Additional information on 2-(2-Methylquinolin-4-yl)acetaldehyde

Professional Introduction to 2-(2-Methylquinolin-4-yl)acetaldehyde (CAS No: 2229462-98-8)

2-(2-Methylquinolin-4-yl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2229462-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of an aldehyde functional group at the 2-position of the quinoline ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential precursor for bioactive molecules.

The structure of 2-(2-Methylquinolin-4-yl)acetaldehyde features a quinoline core substituted with a methyl group at the 2-position and an aldehyde group at the 4-position. This unique arrangement imparts distinct chemical properties that make it suitable for various synthetic transformations. Quinoline derivatives have long been studied for their pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The introduction of an aldehyde group into this framework opens up possibilities for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline scaffolds. The aldehyde functionality in 2-(2-Methylquinolin-4-yl)acetaldehyde serves as a versatile handle for condensation reactions, allowing for the formation of Schiff bases, imines, and other nitrogen-containing heterocycles. These derivatives have shown promise in various preclinical studies as inhibitors of enzymes involved in cancer progression and infectious diseases.

One of the most compelling aspects of 2-(2-Methylquinolin-4-yl)acetaldehyde is its potential as a building block for drug discovery. The quinoline moiety is well-documented for its ability to interact with biological targets such as topoisomerases and kinases, which are often implicated in diseases like cancer. By leveraging the reactivity of the aldehyde group, chemists can design molecules that modulate these interactions, leading to the development of new treatments. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases, making them candidates for further investigation in oncology research.

The synthesis of 2-(2-Methylquinolin-4-yl)acetaldehyde typically involves multi-step organic reactions starting from commercially available quinoline precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and oxidation processes, are often employed to achieve high yields and purity. These synthetic routes highlight the compound's significance in industrial-scale pharmaceutical production, where efficiency and scalability are critical.

From a medicinal chemistry perspective, the biological activity of 2-(2-Methylquinolin-4-yl)acetaldehyde has been extensively explored in both in vitro and in vivo models. Preclinical data suggest that this compound exhibits promising properties as an anti-inflammatory agent, potentially targeting pathways involved in chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a scaffold for designing next-generation therapeutics.

The pharmacokinetic profile of 2-(2-Methylquinolin-4-yl)acetaldehyde is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling and experimental studies have been employed to predict and validate its pharmacokinetic behavior, providing insights into dosing regimens and potential side effects.

In conclusion, 2-(2-Methylquinolin-4-yl)acetaldehyde (CAS No: 2229462-98-8) represents a fascinating compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for quinoline derivatives, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.